9-Methyl-9-phenyl-1,2,3,4,4A,9,9A,10-octahydroanthracene

• CAS No.: 61608-93-3
• Molecular Formula: C21H24
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 10-methyl-10-phenyl-2,3,4,4a,9,9a-hexahydro-1H-anthracene
• InChI: InChI=1S/C21H24/c1-21(18-11-3-2-4-12-18)19-13-7-5-9-16(19)15-17-10-6-8-14-20(17)21/h2-5,7,9,11-13,17,20H,6,8,10,14-15H2,1H3
• InChI Key: LXIANOQWRBIPMA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCCCC2CC3=CC=CC=C31)C4=CC=CC=C4

Description

9-Methyl-9-phenyl-1,2,3,4,4A,9,9A,10-octahydroanthracene is a chemical compound known for its unique structure and properties. It contains a fused ring system with both cyclohexane and dihydropyran rings, and a phenyl group attached to the ninth carbon atom

Preparation Methods

The synthesis of 9-Methyl-9-phenyl-1,2,3,4,4A,9,9A,10-octahydroanthracene involves multiple steps and specific reaction conditions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. The reaction typically requires the use of catalysts and specific temperature and pressure settings to ensure the correct formation of the fused ring system . Industrial production methods may involve scaling up these reactions and optimizing conditions for higher yields and purity.

Chemical Reactions Analysis

9-Methyl-9-phenyl-1,2,3,4,4A,9,9A,10-octahydroanthracene undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The compound can also participate in electrophilic aromatic substitution reactions due to the presence of the phenyl group . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has several scientific research applications across different fields:

Chemistry: It is used as a model compound to study the behavior of fused ring systems and their reactivity.

Biology: Researchers investigate its potential biological activities and interactions with biomolecules.

Medicine: The compound is explored for its potential therapeutic properties and as a scaffold for drug development.

Industry: It is used in the synthesis of advanced materials and as an intermediate in the production of other complex molecules.

Mechanism of Action

The mechanism by which 9-Methyl-9-phenyl-1,2,3,4,4A,9,9A,10-octahydroanthracene exerts its effects involves interactions with specific molecular targets and pathways. The phenyl group and the fused ring system play crucial roles in its reactivity and binding properties. The compound can interact with enzymes and receptors, influencing various biochemical pathways .

Comparison with Similar Compounds

Similar compounds to 9-Methyl-9-phenyl-1,2,3,4,4A,9,9A,10-octahydroanthracene include:

1,2,3,4,4a,9,9a,10-Octahydroanthracene: Shares a similar fused ring system but lacks the methyl and phenyl groups.

7-Isopropyl-1,1,4a-trimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene: Contains additional alkyl groups and a different substitution pattern.

9(1H)-Phenanthrenone, 2,3,4,4a,10,10a-hexahydro-6-hydroxy-1,1,4a-trimethyl-7-(1-methylethyl): Features a hydroxyl group and different ring fusion.

These compounds highlight the uniqueness of this compound in terms of its specific substitutions and structural features.